Cas no 899963-00-9 (2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide
• CAS No: 899963-00-9
• MF: C₁₄H₁₇Cl₂NO₄S
• MW: 366.26008105278
• CID: 5490196
• PubChem ID: 18583966
• Update Time: 2025-06-09

2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• VU0497189-1
• 899963-00-9
• AKOS024678728
• 2,5-dichloro-N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)benzenesulfonamide
• SR-01000916137-1
• SR-01000916137
• 2,5-dichloro-N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)benzene-1-sulfonamide
• F2764-0143
• N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,5-dichlorobenzenesulfonamide
• 2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide

• Inchi： 1S/C14H17Cl2NO4S/c15-10-3-4-12(16)13(7-10)22(18,19)17-8-11-9-20-14(21-11)5-1-2-6-14/h3-4,7,11,17H,1-2,5-6,8-9H2
• InChI Key： VEPWAAKZPKRESB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(NCC1COC2(CCCC2)O1)(=O)=O)Cl

Computed Properties

• Exact Mass: 365.0255346g/mol
• Monoisotopic Mass: 365.0255346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73Ų

Additional information on 2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide

Introduction to 2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide (CAS No. 899963-00-9)

2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide, identified by the CAS number 899963-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a spirocyclic structure, which contributes to its unique chemical properties and potential biological activities. The spirocyclic moiety, specifically 1,4-dioxaspiro4.4nonan-2-yl, integrates two heterocyclic rings into a single carbon atom, creating a rigid framework that influences the molecule's interactions with biological targets.

The sulfonamide functional group at the nitrogen position (N-SO₂NH₂) is a well-known pharmacophore in drug design, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The presence of two chlorine atoms at the 2,5-dichloro positions enhances the lipophilicity and electronic properties of the molecule, further modulating its reactivity and binding affinity. This combination of structural features makes 2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the spirocyclic scaffold may facilitate favorable interactions with enzymes and receptors due to its rigid conformation and ability to adopt multiple orientations in solution. The sulfonamide group is particularly adept at forming hydrogen bonds with polar residues in protein active sites, while the chlorine substituents can engage in hydrophobic interactions or π-stacking with aromatic residues.

In the context of current research, 2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide has been explored as a potential scaffold for developing novel therapeutic agents. Its structural complexity suggests versatility in modifying various pharmacophoric elements without compromising overall bioactivity. For instance, derivatization of the spirocyclic ring or introduction of additional functional groups could lead to compounds with enhanced efficacy or selectivity against specific disease targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the spirocyclic core efficiently. These approaches not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure during late-stage diversification.

From a medicinal chemistry perspective, the sulfonamide derivative exhibits interesting pharmacological profiles that warrant further investigation. Preclinical studies have suggested that compounds with similar scaffolds may exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. Additionally, the spirocyclic structure may contribute to improved pharmacokinetic properties, including enhanced solubility and reduced metabolic clearance.

The role of computational tools in drug discovery has been instrumental in optimizing lead compounds like 2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this molecule interacts with biological targets at an atomic level. These studies have guided medicinal chemists in designing analogs with improved binding affinities and reduced off-target effects.

In conclusion, 2,5-dichloro-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzene-1-sulfonamide (CAS No. 899963-00-9) represents a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and rigid spirocyclic framework positions it as an attractive candidate for further development into novel therapeutic agents. Continued exploration of its pharmacological properties will likely yield valuable insights into disease mechanisms and novel treatment strategies.